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Compound of Interest

Compound Name: 6-(4-Iodophenoxymethyl)quinoline

CAS No.: 1306628-09-0

Cat. No.: B1464148

Get Quote

Executive Summary: Immediate Action Plan
6-(4-Iodophenoxymethyl)quinoline (CAS: 1306628-09-0) is a halogenated heterocyclic ether.

For disposal purposes, it must be treated with the stringency of a Category 1 Carcinogen (due

to the quinoline backbone) and a Halogenated Organic (due to the aryl iodide).

The Golden Rules of Disposal:

NEVER dispose of down the drain. This compound is toxic to aquatic life and persistent.[1][2]

[3]

SEGREGATE as "Halogenated Organic Waste." Do not mix with general non-halogenated

solvents (acetone/ethanol) unless unavoidable, as this increases disposal costs and

complicates incineration.

INCINERATE via a licensed hazardous waste facility capable of handling halogenated loads

(Rotary Kiln Incineration).
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Chemical Profile & Hazard Assessment
To understand the why behind the disposal protocols, we must deconstruct the molecule. This

approach allows us to derive safety measures even in the absence of a compound-specific

SDS.

Substructure Hazard Class Operational Implication

Quinoline Ring
Carcinogen (EPA Group B2),

Mutagen

Requires handling in a fume

hood; waste must be

incinerated to destroy the

heterocycle.

Aryl Iodide Halogenated Organic

Waste releases acid gases

(HI) upon combustion; requires

scrubbers at the incineration

plant.

Ether Linkage Peroxide Former (Low Risk)

While aryl ethers are stable,

store away from light/air to

prevent slow oxidation.

Physicochemical Properties (Estimated)
State: Solid (Off-white to yellow crystalline powder).[4]

Solubility: Insoluble in water; soluble in DMSO, DCM, and Chloroform.

Reactivity: Incompatible with strong oxidizing agents (e.g., Nitric Acid, Peroxides).[5]

Waste Segregation Protocol (The "Self-Validating
System")
Effective disposal starts at the bench. You must implement a Source Segregation System.

Mixing this compound with non-halogenated waste (like pure methanol) downgrades the entire

container to "Halogenated," significantly increasing the cost and environmental impact of

disposal.
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Visualizing the Waste Stream
The following decision tree illustrates the logic for segregating 6-(4-
Iodophenoxymethyl)quinoline.
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Waste Generation:
6-(4-Iodophenoxymethyl)quinoline

Physical State?

SOLID WASTE
(Contaminated gloves, powder, weighing boats)

Solid

LIQUID WASTE
(Mother liquor, reaction mixture)

Dissolved

Container: Wide-mouth HDPE
Label: Hazardous Solid - Toxic/Halogenated Solvent Type?

HALOGENATED LIQUID STREAM
(DCM, Chloroform, or mixed solvents)

Contains Halogens

NON-HALOGENATED STREAM
(Methanol, Acetone)

No Halogens

Container: Glass/HDPE Carboy
Label: Halogenated Organic Waste

DO NOT MIX!
Segregate into Halogenated Stream

Corrective Action

Click to download full resolution via product page
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Figure 1: Waste Segregation Decision Matrix. Note that adding this compound to a non-

halogenated solvent necessitates moving the entire mixture to the Halogenated stream.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Compound or
Contaminated Debris)
Applicable to: Expired reagent, weighing papers, contaminated PPE, silica gel from columns.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for solids.

Bagging: Place the solid waste inside a clear, sealable polyethylene bag (secondary

containment) before placing it in the drum. This minimizes dust generation upon opening at

the facility.

Labeling:

Primary Constituent: "Solid Debris contaminated with Quinoline derivatives."

Hazard Checkboxes: Toxic, Carcinogen.[3][6]

RCRA Code: Label as U163 (Quinoline) if required by local EHS, or "Hazardous Waste -

Toxic."

Scenario B: Liquid Waste (Reaction Mixtures/Rinsates)
Applicable to: HPLC waste, reaction mother liquors.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (Nitric acid,

Piranha solution). The quinoline nitrogen can oxidize, potentially creating unstable

conditions.

Solvent Segregation:

If dissolved in DCM/Chloroform: Pour directly into the Halogenated Waste carboy.
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If dissolved in Methanol/Acetone: You must still use the Halogenated Waste carboy

because the solute (the quinoline derivative) contains Iodine.

Labeling:

List all solvents (e.g., "Dichloromethane 90%, Methanol 9%").

Explicitly list the solute: "6-(4-Iodophenoxymethyl)quinoline <1%".

Mark "Halogenated" prominently.

Spill Contingency & Emergency Response
Warning: Iodine-containing compounds can stain surfaces and equipment permanently if not

treated correctly.

1. ASSESS
Volume & State

2. PPE UP
Nitrile Gloves (Double), Goggles, Lab Coat

3. CONTAIN
Circle spill with absorbent pads

4. CLEAN
Scoop solids or absorb liquids

5. DECONTAMINATE
Wash with 5% Sodium Thiosulfate

6. DISPOSE
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Decontamination Tip: If the spill leaves a yellow/brown stain (indicative of iodine release), wash

the area with a 5% Sodium Thiosulfate solution. This reduces the iodine to colorless iodide,

making cleanup safer and preventing staining.

Regulatory Framework & Compliance
While this specific derivative may not be explicitly listed in 40 CFR 261.33, it falls under the

"Derived-From" and "Mixture" rules of the EPA RCRA guidelines.

RCRA Classification:

Quinoline (Parent): Listed as U163 (Toxic Waste) [1].

Halogenated Solvents: Often F-listed (F001/F002).
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Determination: Treat as Hazardous Waste (Toxic).

Disposal Method:

Must be sent to a TSDF (Treatment, Storage, and Disposal Facility) permitted for

Incineration.

Fuel Blending: Generally not acceptable for high-concentration halogenated aromatics due

to emissions standards; high-temperature incineration is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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